Cas no 1137-20-8 (methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate)

methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate structure
1137-20-8 structure
Product Name:methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate
CAS No:1137-20-8
MF:C9H14N4O2
MW:210.233061313629
CID:2116582
Update Time:2023-11-19

methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-5-(dimethylamino)-6-methylpyrazine-2-carboxylate
    • CID 129415851
    • 2-Pyrazinecarboxylic acid, 3-amino-5-(dimethylamino)-6-methyl-, methyl ester
    • Inchi: 1S/C9H14N4O2/c1-5-8(13(2)3)12-7(10)6(11-5)9(14)15-4/h1-4H3,(H2,10,12)
    • InChI Key: DWPLSCHZQAFQBP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(N)N=C(C(C)=N1)N(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Topological Polar Surface Area: 81.3

Experimental Properties

  • Density: 1.234±0.06 g/cm3(Predicted)
  • Melting Point: 108.5-110.5 °C
  • Boiling Point: 360.7±42.0 °C(Predicted)
  • pka: 1.43±0.10(Predicted)
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